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Compound of Interest

Compound Name:
2-Bromo-6-

(trifluoromethoxy)benzyl chloride

CAS No.: 1393442-62-0

Cat. No.: B1379787

Get Quote

Technical Support Center: Benzyl Chloride
Handling & Safety
Current Status: Operational Topic: Mitigation of Lachrymatory Effects & Safe Handling

Protocols Ticket Priority: High (Health & Safety) Assigned Specialist: Senior Application

Scientist, Chemical Safety Division

Executive Summary: The Hazard Profile
Benzyl chloride (

-chlorotoluene) is not merely an "irritant"; it is a potent alkylating agent and a severe
lachrymator. Unlike simple acids that cause surface burns, benzyl chloride possesses high
lipophilicity, allowing it to penetrate cell membranes and alkylate DNA and proteins.

The Lachrymatory Mechanism (The "Why"): The intense tearing and pain are not caused by

acidity (HCl generation) alone. Benzyl chloride activates the TRPA1 ion channel (Transient
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Receptor Potential Ankyrin 1) on sensory nerve endings. It covalently modifies cysteine

residues within the channel, triggering a massive influx of calcium ions that the brain interprets

as burning pain. Because this is a covalent (permanent) modification, the irritation persists

even after the vapor is removed until the channel proteins are recycled.

Quick Reference Data
Parameter Value Critical Implication

Boiling Point 179 °C
High, but significant vapor

generation at RT.

Vapor Pressure ~1.2 mmHg @ 25°C

Sufficient to exceed safety

limits (1 ppm) rapidly in open

air.

Odor Threshold ~0.05 ppm

If you smell it, you are likely

already over the exposure

limit.

IDLH 10 ppm
Immediate Danger to Life and

Health.

Flash Point 67 °C
Combustible. Avoid static and

hot surfaces.

Hierarchy of Control & PPE Selection
User Ticket #101:"I am wearing double nitrile gloves, but my hands still feel a burning sensation

after 20 minutes. Why?"

Diagnosis: Standard nitrile gloves provide insufficient protection against benzyl chloride. The

chemical permeates nitrile in <15 minutes.[1]

Corrective Action: PPE Matrix
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Glove Material Breakthrough Time Recommendation

Silver Shield / 4H (Laminate) > 480 mins
REQUIRED for primary

handling/spill cleanup.

Viton > 480 mins Excellent alternative.

Nitrile (Standard) < 15 mins

DO NOT USE as primary

protection. Use only as an

outer "splash guard" over

Silver Shield.

Latex < 10 mins
FORBIDDEN. Offers almost no

protection.

Visualizing the Safety Logic
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Figure 1: The Hierarchy of Control for Benzyl Chloride.[2] Note that standard nitrile gloves are

absent from the approved barrier list.

Experimental Workflow & Troubleshooting
User Ticket #204:"We are scaling up a benzylation reaction. The lachrymator is escaping the

rotovap. How do we control this?"

Protocol: The "Cold & Quench" System

Step 1: Temperature Management
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Benzyl chloride vapor pressure drops significantly at lower temperatures.

Storage: Store in a dedicated flammables fridge (4°C).

Transfer: Always chill the reagent bottle in an ice bath before opening.

Cannulation: Avoid pouring. Use positive pressure cannulation (closed system) to transfer

liquids between septa-sealed vessels.

Step 2: Vacuum Protection
If removing solvent via rotary evaporation where benzyl chloride is present:

The Trap: Use a liquid nitrogen or dry ice/acetone trap. The lachrymator will bypass a

standard water condenser.

The Vent: The vacuum pump exhaust must be vented into a fume hood, not into the open

lab.

Step 3: Glassware Decontamination (The "Quench
Bucket")
Do not bring contaminated glassware to the communal sink. It will off-gas when warm water

hits it.

The Thiosulfate Quench Protocol: Sodium thiosulfate reacts with benzyl chloride to form a non-

volatile, water-soluble Bunte salt.

Prepare Solution: 10% Sodium Thiosulfate (

) in water. (Optional: Add 50% ethanol if the residue is very oily to assist solubility).

Soak: Submerge all contaminated glassware, syringes, and septa in this bath for 24 hours.

Wash: After 24 hours, the solution can be treated as aqueous chemical waste, and

glassware can be washed normally.
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Figure 2: Chemical logic of the Thiosulfate Quench. This converts the hazardous alkylator into

a benign salt.

Emergency Response (FAQs)
Q: I spilled about 5mL of benzyl chloride inside the fume hood. How do I clean it? A:

Do not use paper towels immediately (this increases surface area and evaporation).

Cover the spill with a mixture of sand/vermiculite and solid sodium thiosulfate (or soda ash).

Wet the solid mix slightly with water to initiate hydrolysis/reaction.

Wait 30 minutes with the hood sash down.

Collect into a sealed container labeled as hazardous waste.

Wash the surface with the liquid Thiosulfate Quench solution described above.

Q: A drop hit my lab coat. Can I just wash it? A:No. Remove the coat immediately and seal it in

a bag. The chemical can penetrate the fabric and reach your skin, or off-gas later. Treat the

clothing as hazardous waste or decontaminate it chemically before laundering (if allowed by

your facility's safety officer).

Q: I smell a faint sweetness/pungency outside the hood. A: This indicates a breach.

Check the sash height (must be at working level).

Check for cross-drafts (AC vents, people walking by fast).
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Ensure all waste containers in the hood are capped.

If the smell persists, evacuate the lab and call EHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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